2-(Cyclohexyloxy)benzaldehyde
Overview
Description
“2-(Cyclohexyloxy)benzaldehyde” is a chemical compound with the CAS Number: 67698-65-1 . It has a molecular weight of 204.27 .
Molecular Structure Analysis
The InChI code for “2-(Cyclohexyloxy)benzaldehyde” is 1S/C13H16O2/c14-10-11-6-4-5-9-13 (11)15-12-7-2-1-3-8-12/h4-6,9-10,12H,1-3,7-8H2 .
Physical And Chemical Properties Analysis
“2-(Cyclohexyloxy)benzaldehyde” is a liquid at room temperature . It has a molecular weight of 204.27 .
Scientific Research Applications
Enzymatic Catalysis in Asymmetric Synthesis
2-(Cyclohexyloxy)benzaldehyde is relevant in studies involving enzymatic catalysis for asymmetric synthesis. Benzaldehyde lyase, an enantioselective enzyme, catalyzes the formation and cleavage of benzoin derivatives, crucial for asymmetric synthesis in organic chemistry (Kühl et al., 2007).
Synthesis of Labeled Benzaldehydes
Labeled benzaldehydes, including 2-(Cyclohexyloxy)benzaldehyde, are vital in synthetic organic chemistry, particularly for creating natural products and pharmaceutical drugs. A study outlines a methodology for synthesizing functionalized 2H and 13C labeled benzaldehydes via regio-selective formylation, emphasizing their wide-ranging applications (Boga et al., 2014).
Catalysis in Organic Synthesis
In organic synthesis, the role of 2-(Cyclohexyloxy)benzaldehyde extends to catalysis. Research on the selective oxidation of benzyl alcohol to benzaldehyde, using NiFe2O4 nanoparticles as a catalyst, exemplifies this application. These nanoparticles are reusable and efficient, highlighting their industrial potential (Iraqui et al., 2020).
Bioproduction in Flavor Industry
In the flavor industry, benzaldehyde derivatives, such as 2-(Cyclohexyloxy)benzaldehyde, are used for their apricot and almond-like aroma. A study demonstrates the enhanced bioproduction of benzaldehyde using Pichia pastoris in a two-phase partitioning bioreactor, indicating its significance in flavor production (Craig & Daugulis, 2013).
Spectroscopic Analysis in Catalysis
The application of spectroscopy, specifically attenuated total reflection infrared spectroscopy, in investigating the liquid-phase hydrogenation of benzaldehyde over palladium catalysts, showcases another dimension of 2-(Cyclohexyloxy)benzaldehyde’s utility in scientific research (Boulho et al., 2020).
Sustainable Chemical Synthesis
A novel reactive distillation process for the synthesis of natural benzaldehyde, utilizing cinnamaldehyde and β-cyclodextrin, highlights the sustainable approach in the production of benzaldehyde derivatives. This process is more cost-effective and environmentally friendly compared to traditional methods (Li et al., 2018).
Safety and Hazards
properties
IUPAC Name |
2-cyclohexyloxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O2/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h4-6,9-10,12H,1-3,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHDRUIVPJYQJEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)OC2=CC=CC=C2C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00615254 |
Source
|
| Record name | 2-(Cyclohexyloxy)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00615254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Cyclohexyloxy)benzaldehyde | |
CAS RN |
67698-65-1 |
Source
|
| Record name | 2-(Cyclohexyloxy)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00615254 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(cyclohexyloxy)benzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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